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Descladinose 6-N-Desmethyl

Azithromycin

Cat. No.: B13449893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of Descladinose 6-N-Desmethyl
Azithromycin, a known metabolite of the widely-used macrolide antibiotic, azithromycin. While

detailed experimental data on this specific metabolite is limited in publicly available literature,

this document consolidates the existing information and provides context through data on the

parent compound, azithromycin. This guide covers the chemical identity, proposed synthesis,

and analytical methodologies, alongside a discussion of the biological context of azithromycin

and its metabolites.

Chemical Identity
Descladinose 6-N-Desmethyl Azithromycin is a derivative of azithromycin formed by the

removal of the cladinose sugar and a methyl group from the desosamine sugar's amino group.
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Identifier Value

IUPAC Name

(2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-

[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-

methyloxan-2-yl]oxy-2-ethyl-3,4,10,13-

tetrahydroxy-3,5,8,10,12,14-hexamethyl-1-oxa-

6-azacyclopentadecan-15-one[1][2]

CAS Number 111247-94-0[1][2]

Molecular Formula C₂₉H₅₆N₂O₉[1][2]

Molecular Weight 576.77 g/mol [2][3]

Synonyms
9a-N-Desmethyl-decladinoseazithromycin,

Tulathromycin A Impurity 7[1]

Azithromycin: Metabolism and Formation of
Metabolites
Azithromycin undergoes hepatic metabolism to produce several metabolites, which are

generally considered to be microbiologically inactive.[4][5] The metabolic pathways include O-

demethylation, hydrolysis of the sugar moieties, and hydroxylation of the macrolide ring.[5]

Descladinose 6-N-Desmethyl Azithromycin is a product of these metabolic transformations.
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Fig 1. Metabolic Pathway of Azithromycin

Synthesis and Preparation
A specific, detailed experimental protocol for the synthesis of Descladinose 6-N-Desmethyl
Azithromycin is not readily available in the peer-reviewed literature. However, based on the

synthesis of related azithromycin impurities and general macrolide chemistry, a potential

synthetic workflow can be proposed. This would likely involve two key steps: the selective

removal of the cladinose sugar and the N-demethylation of the desosamine moiety.

Proposed Synthetic Workflow
The synthesis could start from azithromycin, first involving a controlled hydrolysis to remove the

cladinose sugar, followed by N-demethylation.
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Step 1: Hydrolysis Step 2: N-Demethylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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